3-Hydroxypropionic acid 3-Hydroxypropionic acid 3-hydroxypropionic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens attached to the terminal carbon is replaced by a hydroxy group. It has a role as an Escherichia coli metabolite and a human metabolite. It is a 3-hydroxy monocarboxylic acid and an omega-hydroxy-short-chain fatty acid. It is functionally related to a propionic acid. It is a conjugate acid of a 3-hydroxypropionate.
3-Hydroxypropionic acid is a natural product found in Phomopsis phaseoli, Drosophila melanogaster, and other organisms with data available.
3-Hydroxypropionic acid is a carboxylic acid. It is used in the production of various chemicals such as acrylates in industry. It can be produced by certain microbes. Its chemical structure is similar to L-serine.
Brand Name: Vulcanchem
CAS No.: 503-66-2
VCID: VC21169490
InChI: InChI=1S/C3H6O3/c4-2-1-3(5)6/h4H,1-2H2,(H,5,6)
SMILES: C(CO)C(=O)O
Molecular Formula: C3H6O3
Molecular Weight: 90.08 g/mol

3-Hydroxypropionic acid

CAS No.: 503-66-2

Cat. No.: VC21169490

Molecular Formula: C3H6O3

Molecular Weight: 90.08 g/mol

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3-Hydroxypropionic acid - 503-66-2

Specification

Description 3-hydroxypropionic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens attached to the terminal carbon is replaced by a hydroxy group. It has a role as an Escherichia coli metabolite and a human metabolite. It is a 3-hydroxy monocarboxylic acid and an omega-hydroxy-short-chain fatty acid. It is functionally related to a propionic acid. It is a conjugate acid of a 3-hydroxypropionate.
3-Hydroxypropionic acid is a natural product found in Phomopsis phaseoli, Drosophila melanogaster, and other organisms with data available.
3-Hydroxypropionic acid is a carboxylic acid. It is used in the production of various chemicals such as acrylates in industry. It can be produced by certain microbes. Its chemical structure is similar to L-serine.
CAS No. 503-66-2
Molecular Formula C3H6O3
Molecular Weight 90.08 g/mol
IUPAC Name 3-hydroxypropanoic acid
Standard InChI InChI=1S/C3H6O3/c4-2-1-3(5)6/h4H,1-2H2,(H,5,6)
Standard InChI Key ALRHLSYJTWAHJZ-UHFFFAOYSA-N
SMILES C(CO)C(=O)O
Canonical SMILES C(CO)C(=O)O
Melting Point < 25 °C

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